5-Ethyl-2-methylphenyl 2-iodobenzoate

• Molecular Formula: C16H15IO2
• Molecular Weight: 366.19 g/mol
• IUPAC Name: (5-ethyl-2-methylphenyl) 2-iodobenzoate
• InChI: InChI=1S/C16H15IO2/c1-3-12-9-8-11(2)15(10-12)19-16(18)13-6-4-5-7-14(13)17/h4-10H,3H2,1-2H3
• InChI Key: ZYDVQSGFUBNWGD-UHFFFAOYSA-N
• SMILES: CCC1=CC(=C(C=C1)C)OC(=O)C2=CC=CC=C2I

Description

5-Ethyl-2-methylphenyl 2-iodobenzoate is an aromatic ester derivative featuring a 2-iodobenzoate backbone substituted with a 5-ethyl-2-methylphenyl group. The iodine atom at the ortho position of the benzoate moiety enhances its reactivity in substitution and coupling reactions, making it valuable in synthetic organic chemistry and materials science .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis highlight structural, synthetic, and functional distinctions between 5-Ethyl-2-methylphenyl 2-iodobenzoate and related iodobenzoate derivatives:

Compound Name	Substituents	Molecular Formula	Synthesis Yield (%)	Key Reactivity/Applications	References
5-Ethyl-2-methylphenyl 2-iodobenzoate	5-Ethyl-2-methylphenyl ester	C₁₆H₁₅IO₂	Not reported	Potential use in polymer synthesis, catalysis	—
Ethyl 2-iodobenzoate (E031)	Ethyl ester	C₉H₉IO₂	Not reported	Intermediate in SRN1 reactions; competes with PhI in photostimulated reactions
(E)-2-(p-Tolyloxy)octa-2,7-dien-1-yl 2-iodobenzoate (4g)	p-Tolyloxy, alkenyl chain	C₂₂H₂₁IO₃	82	High-yield synthesis via alkyne coupling; used in conjugated polymers
Ethyl 4-amino-2-chloro-5-iodobenzoate (E095)	4-Amino, 2-chloro, ethyl ester	C₉H₉ClINO₂	Not reported	Pharmaceutical intermediate; bioactive potential
Methyl 2-amino-5-iodobenzoate	2-Amino, methyl ester	C₈H₈INO₂	Not reported	Bioactive scaffold; precursor to dyes or ligands

Structural and Electronic Differences

• Substituent Effects: 5-Ethyl-2-methylphenyl group: The bulky 5-ethyl-2-methylphenyl substituent likely enhances steric hindrance, reducing reactivity in nucleophilic substitutions compared to smaller esters like ethyl 2-iodobenzoate (E031) . Amino/Chloro Groups: Ethyl 4-amino-2-chloro-5-iodobenzoate (E095) exhibits dual electronic effects: the electron-withdrawing chlorine and electron-donating amino group modulate iodine’s leaving-group ability, enabling selective reactivity in drug synthesis .

Key Research Findings

Reactivity Hierarchy : In SRN1 reactions, 2-iodobenzoate derivatives exhibit moderate reactivity compared to aryl iodides (e.g., PhI), with competitive yields influenced by substituent electronic profiles .

Steric vs. Electronic Effects: Bulky esters (e.g., 5-Ethyl-2-methylphenyl) prioritize steric hindrance, whereas electron-donating groups (e.g., amino in E095) enhance iodine’s electrophilicity for targeted substitutions .

Yield Optimization : Alkenyl and tolyloxy substituents improve synthetic efficiency in alkyne coupling reactions, suggesting that conjugated systems stabilize transition states .